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Compound of Interest

Compound Name: Aminooxy-PEG1-propargyl

Cat. No.: B605430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Aminooxy-PEG1-
propargyl, a bifunctional linker used in bioconjugation and chemical biology. Due to the

presence of multiple reactive functional groups, a thorough understanding of its properties and

potential hazards is crucial for safe laboratory use.

Chemical and Physical Properties
Aminooxy-PEG1-propargyl is a heterobifunctional molecule containing an aminooxy group, a

single polyethylene glycol (PEG) unit, and a terminal propargyl group. This structure allows for

a two-step sequential or orthogonal conjugation strategy. The aminooxy moiety reacts with

aldehydes or ketones to form a stable oxime linkage, while the propargyl group can participate

in copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions ("Click

Chemistry").

Table 1: Physical and Chemical Properties of Aminooxy-PEG1-propargyl
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Property Value Source

CAS Number 1895922-69-6
ChemScene[1],

BroadPharm[2]

Molecular Formula C₅H₉NO₂
ChemScene[1],

BroadPharm[2]

Molecular Weight 115.13 g/mol
ChemScene[1],

BroadPharm[2]

Purity ≥95% - 98%
ChemScene[1],

BroadPharm[2]

Appearance
White to off-white solid or

viscous oil

Inferred from similar

compounds[3]

Solubility Soluble in water, DMSO, DMF BroadPharm[2]

Hazard Identification and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) for Aminooxy-PEG1-propargyl is not readily

available in the public domain, a hazard assessment can be made by considering its

constituent functional groups. Some suppliers classify this chemical as a hazardous material for

shipping purposes.[1]

Aminooxy Group: Aminooxy compounds are highly reactive and sensitive.[2] They are

susceptible to oxidation and should be handled accordingly. While not typically associated

with high toxicity, their reactivity warrants careful handling to avoid unwanted side reactions.

[4]

Polyethylene Glycol (PEG) Linker: The PEG component is generally considered

biocompatible, non-toxic, and inert.[5][6][7] Extensive use in pharmaceuticals has

established a strong safety profile for various PEG derivatives.[5][7]

Propargyl Group: The terminal alkyne (propargyl group) is the primary source of concern for

this molecule's safety profile. Propargyl alcohol, a related small molecule, is classified as a

flammable liquid and is considered highly toxic.[8][9][10] It can be fatal if absorbed through

the skin or inhaled, causes severe skin and eye irritation, and may damage the liver and
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kidneys.[8][10][11][12] Given these properties, Aminooxy-PEG1-propargyl should be

handled with the assumption that it may share some of the hazards associated with the

propargyl functional group.

Table 2: Summary of Potential Hazards

Hazard
Associated Functional
Group

Recommended
Precautions

Skin and Eye Irritation/Burns Propargyl

Wear chemical-resistant

gloves (e.g., nitrile), safety

goggles, and a lab coat. Avoid

all direct contact.[3][9]

Toxicity (if inhaled, ingested, or

absorbed)
Propargyl

Use in a well-ventilated area or

a chemical fume hood.[13]

Avoid creating dust or

aerosols.

Flammability Propargyl
Keep away from heat, sparks,

and open flames.[8][12][14]

Reactivity Aminooxy, Propargyl

Avoid contact with strong

oxidizing agents, strong acids,

and strong bases.[9] Store

away from incompatible

materials.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Aminooxy-
PEG1-propargyl and to ensure laboratory safety.

Storage:

Store at -20°C for long-term storage.[2][4] Some suppliers suggest 4°C for shorter periods.[1]

Protect from light.[1][4]
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Store under an inert atmosphere, such as nitrogen.[1]

Aminooxy compounds are noted to be sensitive and not suitable for long-term storage;

immediate use within a week of receipt is highly recommended.[2]

Before opening, allow the container to warm to room temperature to prevent condensation of

moisture, which can hydrolyze the compound.[4][15]

Handling:

Handle the compound in a chemical fume hood.[13]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety goggles.[3][13]

Avoid inhalation of any dust or vapors.[3]

Wash hands thoroughly after handling.[3][13]

Take precautionary measures against static discharge.[12][14]
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Caption: Workflow for the safe handling of Aminooxy-PEG1-propargyl.
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First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[3]

Skin Contact: Immediately flush the skin with copious amounts of soap and water for at least

15 minutes while removing contaminated clothing.[3][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][13]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[13]

Experimental Protocol: General Procedure for
Oxime Ligation
This protocol provides a general methodology for conjugating an aldehyde- or ketone-

containing molecule to Aminooxy-PEG1-propargyl. Optimization may be required based on

the specific substrates.

Materials:

Aminooxy-PEG1-propargyl

Aldehyde- or ketone-containing molecule

Reaction Buffer: 0.1 M Phosphate buffer or acetate buffer, pH 4.5-7.0 (Optimal pH is typically

between 4.5 and 7).[4] Do not use buffers containing primary amines (e.g., Tris).[4]

Anhydrous DMSO or DMF for stock solutions

(Optional) Aniline catalyst (prepare a fresh stock solution)

Procedure:
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Prepare Stock Solution: Due to the small quantities often used, it is recommended to prepare

a stock solution of Aminooxy-PEG1-propargyl. Dissolve the reagent in anhydrous DMSO

to a concentration of 10-50 mM. Store this stock solution at -20°C for up to one month.[15]

Prepare Reactants: Dissolve the aldehyde or ketone-containing molecule in the reaction

buffer to a final concentration of 1-10 mM.[4]

Initiate Reaction: Add the Aminooxy-PEG1-propargyl stock solution to the solution of the

carbonyl-containing molecule. A slight molar excess (1.1 to 2 equivalents) of the aminooxy

reagent is often used to drive the reaction to completion.

Catalysis (Optional): For reactions at or near neutral pH, the reaction rate can be significantly

increased by adding a freshly prepared stock solution of aniline to a final concentration of 10-

100 mM.[4]

Incubation: Allow the reaction to proceed at room temperature for 2-24 hours with gentle

stirring.[4] Reaction progress can be monitored by techniques such as HPLC or mass

spectrometry.

Purification: Once the reaction is complete, the PEGylated conjugate can be purified from

excess reagents using standard techniques like dialysis, size-exclusion chromatography

(SEC), or reverse-phase HPLC.
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Caption: General experimental workflow for oxime ligation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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